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Compound of Interest

Compound Name: Diethylmethoxyborane

Cat. No.: B030974 Get Quote

Technical Support Center: Managing
Diethylmethoxyborane
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on managing the moisture and air sensitivity of

Diethylmethoxyborane.

Frequently Asked Questions (FAQs)
Q1: What is Diethylmethoxyborane and why is it sensitive to air and moisture?

A1: Diethylmethoxyborane, with the chemical formula (C₂H₅)₂BOCH₃, is an organoborane

reagent. Its sensitivity stems from the electron-deficient nature of the boron atom, which makes

it highly reactive towards electron-donating molecules like water and oxygen.[1] Exposure to air

can lead to oxidation, while contact with moisture results in hydrolysis, both of which degrade

the reagent and can create hazardous byproducts.

Q2: How should I store Diethylmethoxyborane?

A2: Diethylmethoxyborane should be stored in a cool, dry, and well-ventilated area, away

from heat, sparks, and open flames.[2][3] It is crucial to keep the container tightly sealed and

under an inert atmosphere, such as nitrogen or argon, to prevent contact with air and moisture.

[3] The recommended storage temperature is typically between 2-8°C.[4]
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Q3: What are the primary hazards associated with Diethylmethoxyborane?

A3: Diethylmethoxyborane is a pyrophoric liquid, meaning it can ignite spontaneously in air.

[1][5] It is also highly flammable and reacts violently with water.[3] It can cause severe skin

burns and eye damage.[5] Additionally, it may form explosive peroxides upon prolonged

storage.

Q4: What personal protective equipment (PPE) is necessary when handling

Diethylmethoxyborane?

A4: When working with Diethylmethoxyborane, it is essential to wear a flame-resistant lab

coat, chemical safety goggles, and chemical-resistant gloves. All manipulations should be

conducted in a fume hood with the sash positioned as low as possible.

Q5: How can I tell if my Diethylmethoxyborane has degraded?

A5: Fresh Diethylmethoxyborane is a colorless or yellowish transparent liquid.[5] Signs of

degradation can include a change in color, the formation of a precipitate (which could be boric

acid or other byproducts from reaction with air and moisture), or a noticeable decrease in

reactivity in your experiments. If you suspect degradation, it is safer to quench and dispose of

the reagent rather than risk a failed reaction or a safety incident.
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Issue Possible Cause Troubleshooting Steps

Low or no product yield
Reagent degradation due to

improper storage or handling.

- Ensure the reagent was

stored under an inert

atmosphere and at the

recommended temperature.-

Check for any visual signs of

decomposition in the reagent.-

If degradation is suspected,

use a fresh bottle of the

reagent.- Titrate the reagent to

determine its active

concentration before use.

Incomplete reaction.

- Verify that all other reagents

and solvents are anhydrous.-

Ensure the reaction was run

under a strict inert

atmosphere.- Check the

reaction temperature and time

to ensure they are optimal for

the specific transformation.

Inconsistent results between

experiments

Variations in the quality of the

Diethylmethoxyborane or other

reagents.

- Use Diethylmethoxyborane

from the same batch for a

series of related experiments.-

Ensure all solvents are freshly

dried and degassed before

use.- Maintain consistent

reaction setup and conditions

for each experiment.

Introduction of air or moisture

during the reaction.

- Review your inert

atmosphere techniques.

Ensure all glassware is

properly dried and the system

is leak-free.- Use freshly

opened septa and properly

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


flushed syringes and cannulas

for transfers.

Reaction does not initiate Inactive catalyst (if applicable).

- For reactions like Suzuki

coupling, ensure the palladium

catalyst is active. Catalyst

inhibition can occur due to

coordination with other species

in the reaction mixture.[6]

Presence of inhibitors.

- Ensure all glassware is

scrupulously clean. Trace

impurities can inhibit the

reaction.

Formation of unexpected

byproducts

Side reactions due to the

presence of water or oxygen.

- Hydrolysis of

Diethylmethoxyborane can

lead to the formation of boric

acid and other boron-

containing species, which may

catalyze side reactions.-

Ensure all components of the

reaction are rigorously dried

and deoxygenated.

Protodeboronation in Suzuki

coupling reactions.

- This is the cleavage of the C-

B bond by a proton source,

leading to the loss of the

organoborane coupling

partner.[6] - Use anhydrous

solvents and bases. Consider

using more stable boronic

esters if protodeboronation is a

persistent issue.[6]

Data Presentation
Table 1: Physical and Chemical Properties of Diethylmethoxyborane
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Property Value Reference

Molecular Formula C₅H₁₃BO [7]

Molecular Weight 99.97 g/mol [7]

Appearance
Colorless to yellowish

transparent liquid
[5]

Density 0.761 g/mL at 25°C [2]

Flash Point -9°C [5]

Refractive Index n20/D 1.387 [2]

Stability

Air and moisture sensitive;

pyrophoric. May form explosive

peroxides on prolonged

storage. Shelf life is

approximately 12 months

when stored properly.

[1][8]

Experimental Protocols
Protocol 1: Setting up a Reaction Under an Inert
Atmosphere
This protocol describes the setup of a reaction flask under a positive pressure of an inert gas

(e.g., nitrogen or argon) using a Schlenk line or a balloon.

Materials:

Round-bottom flask or Schlenk flask, oven-dried

Magnetic stir bar

Rubber septa

Inert gas source (Schlenk line or balloon with needle)
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Syringes and needles, oven-dried

Cannula, oven-dried

Procedure:

Glassware Preparation: Ensure all glassware is thoroughly dried in an oven (e.g., at 120°C

for at least 4 hours) and allowed to cool in a desiccator.

Assembly: Quickly assemble the hot glassware (e.g., flask with stir bar and condenser) and

immediately place it under a positive pressure of inert gas.

Purging the Flask:

Using a Schlenk Line: Attach the flask to the Schlenk line. Perform at least three

vacuum/inert gas backfill cycles to remove all air from the flask.

Using a Balloon: Seal the flask with a rubber septum. Insert the needle from the inert gas

balloon through the septum. Insert a second "outlet" needle to allow air to escape. Let the

inert gas flush the flask for 5-10 minutes, then remove the outlet needle. The balloon will

maintain a positive pressure.

Adding Reagents:

Solids: If air-stable, add the solid to the flask before purging. If air-sensitive, weigh it out in

a glovebox and add it to the purged flask under a positive flow of inert gas.

Liquids (not air-sensitive): Add via a dry syringe through the septum.

Diethylmethoxyborane (and other air-sensitive liquids): Transfer using a gas-tight syringe

or a cannula as described in Protocol 2.

Protocol 2: Transfer of Diethylmethoxyborane Using a
Syringe
This protocol is for transferring small to moderate volumes of Diethylmethoxyborane from a

Sure/Seal™ bottle.
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Materials:

Sure/Seal™ bottle of Diethylmethoxyborane

Gas-tight syringe with a Luer-lock, oven-dried

Long needle (e.g., 18-21 gauge), oven-dried

Inert gas source with a needle

Procedure:

Pressurize the Reagent Bottle: Carefully insert a needle connected to a regulated inert gas

line (with a bubbler to monitor pressure) through the septum of the Sure/Seal™ bottle.

Ensure the needle tip is in the headspace above the liquid.

Flush the Syringe: Flush the dry syringe with inert gas at least three times to remove any

residual air.

Withdraw the Reagent: Insert the needle of the flushed syringe through the septum and into

the liquid. The positive pressure in the bottle will help to slowly fill the syringe. Avoid pulling

back on the plunger, as this can cause leaks and introduce air.

Remove Gas Bubbles: With the needle tip still in the liquid, invert the syringe and carefully

push the gas bubble back into the bottle.

Create an Inert Gas Buffer: Withdraw the desired volume of reagent. Then, with the needle

tip in the headspace of the bottle, withdraw a small amount of inert gas (a "buffer") into the

syringe.

Transfer to the Reaction Flask: Quickly and carefully insert the syringe needle through the

septum of the reaction flask and deliver the inert gas buffer first, followed by the reagent.

Protocol 3: Quenching of Diethylmethoxyborane
This protocol describes the safe quenching of unreacted Diethylmethoxyborane.

Materials:
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Reaction vessel containing Diethylmethoxyborane

Dropping funnel

Isopropanol, anhydrous

Methanol

Water

Ice bath

Procedure:

Cool the Reaction: Place the reaction vessel in an ice bath to cool it to 0°C.

Slow Addition of Isopropanol: While stirring, slowly add anhydrous isopropanol to the

reaction mixture via a dropping funnel. A vigorous reaction may occur. Add the isopropanol at

a rate that maintains a controllable reaction.

Addition of Methanol: Once the initial vigorous reaction with isopropanol has subsided,

slowly add methanol.

Addition of Water: After the reaction with methanol is complete, slowly add water dropwise to

quench any remaining reactive species.

Warm to Room Temperature: Allow the mixture to slowly warm to room temperature and

continue stirring for at least one hour to ensure the quenching is complete.

Neutralization and Disposal: The quenched mixture can then be neutralized (e.g., with a

dilute acid) and disposed of according to your institution's hazardous waste procedures.
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Preparation Reaction Setup Workup

Oven-dry Glassware Assemble Hot Cool Under Inert Gas Purge with Inert Gas Add Solvents/Reagents Add Diethylmethoxyborane Run Reaction Quench Reaction Aqueous Workup Purification

Click to download full resolution via product page

Caption: Experimental workflow for a reaction using Diethylmethoxyborane.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Diastereoselective Reduction of a β-Hydroxy Ketone
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Caption: Diastereoselective reduction of a β-hydroxy ketone with Diethylmethoxyborane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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